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An In-depth Technical Guide for Scientists and Drug Development Professionals

The gem5 simulator is a powerful and flexible tool for computer architecture research, offering

a variety of CPU models to suit different research needs. For researchers, scientists, and drug

development professionals leveraging simulation in their work, understanding the trade-offs

between these models is crucial for obtaining accurate and timely results. This guide provides

an in-depth technical exploration of three core CPU models in gem5: AtomicSimpleCPU,

TimingSimpleCPU, and the detailed Out-of-Order (O3) CPU. We will delve into their

architectures, use cases, and performance characteristics, providing detailed experimental

protocols and comparative data to inform your simulation choices.

Introduction to gem5 CPU Models
The gem5 simulator's modular design allows for the interchange of various components, with

the CPU model being one of the most critical choices, directly impacting simulation speed and

accuracy. The selection of a CPU model should align with the specific research question. For

instance, early-stage functional validation might prioritize speed over cycle-level accuracy,

while detailed microarchitectural studies demand a more precise, albeit slower, model.

gem5 offers several CPU models, but this guide focuses on three fundamental types that

represent a spectrum of trade-offs:

AtomicSimpleCPU: A simple, in-order CPU model designed for the fastest possible functional

simulation.[1]
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TimingSimpleCPU: An in-order CPU model that introduces timing to memory accesses,

offering a balance between speed and accuracy.[1]

O3CPU (Out-of-Order CPU): A detailed, superscalar, out-of-order processor model for high-

fidelity microarchitectural exploration.[2]

Simulations in gem5 can be run in two primary modes:

System-Call Emulation (SE) Mode: In this mode, gem5 simulates the CPU and memory

system, trapping and emulating system calls made by the application to the host operating

system. SE mode is generally faster and easier to configure.[3]

Full System (FS) Mode: FS mode simulates a complete hardware system, allowing an

unmodified operating system to boot and run. This mode is more realistic, especially for

studies where OS interactions are significant, but it is also more complex to set up and

slower to simulate.[4]

A Deep Dive into gem5 CPU Models
AtomicSimpleCPU: The Speed Runner
The AtomicSimpleCPU is a functionally-first, in-order CPU model.[1] Its primary design goal is

simulation speed. It achieves this by treating memory accesses as "atomic," meaning they

complete in a single, variable-latency step without modeling the detailed contention and

queuing delays of the memory system.[5] While it receives a latency from the memory system,

the CPU itself does not stall; it can proceed with subsequent instructions, making it a non-

cycle-accurate model.

Key Characteristics:

Execution Model: In-order, single-cycle instruction execution (except for memory accesses).

Memory Model: Atomic memory accesses. The simulation proceeds without waiting for

memory responses, though a timing annotation is received.

Use Cases: Ideal for fast-forwarding to a region of interest in a simulation, functional

verification of code, and studies where detailed cycle-level accuracy of the CPU core is not

the primary concern.
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Limitations: Not suitable for performance analysis that depends on accurate timing of CPU

pipeline effects or memory system interactions.

TimingSimpleCPU: A Step Towards Realism
The TimingSimpleCPU builds upon the simplicity of the AtomicSimpleCPU by introducing a

more realistic memory timing model.[1] Like its atomic counterpart, it is an in-order model.

However, when a memory access is initiated, the CPU stalls and waits for a response from the

memory system, accurately modeling memory access latencies.[5] This makes it more cycle-

accurate than the AtomicSimpleCPU, particularly for memory-bound workloads.

Key Characteristics:

Execution Model: In-order, single-cycle instruction execution, but with stalls on memory

accesses.

Memory Model: Timing-based memory accesses. The CPU waits for the memory system to

respond before proceeding.

Use Cases: Suitable for studies where the performance of the memory subsystem is a key

factor, but a full out-of-order core model is not necessary. It offers a good balance between

simulation speed and memory-related performance accuracy.

Limitations: As an in-order model, it does not capture the complexities of modern

superscalar, out-of-order processors, such as instruction-level parallelism.

O3CPU: The Pinnacle of Detail
The O3CPU is gem5's most detailed and complex CPU model, implementing a superscalar,

out-of-order execution pipeline loosely based on the Alpha 21264.[2] It models the key

components of a modern high-performance CPU, including a reorder buffer (ROB), issue

queues, and physical register files, enabling it to exploit instruction-level parallelism.[6] The

O3CPU uses a timing-based memory model, similar to the TimingSimpleCPU.

Pipeline Stages:

The O3CPU implements a configurable pipeline, with the following key stages[2][7]:
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Fetch: Fetches instructions from the instruction cache.

Decode: Decodes instructions into micro-operations.

Rename: Renames architectural registers to physical registers to eliminate false

dependencies.

Issue/Execute/Writeback (IEW): Dispatches instructions to functional units, executes them,

and writes back the results.

Commit: Commits instructions in-order, making their results architecturally visible.

Key Characteristics:

Execution Model: Out-of-order, superscalar pipeline.

Memory Model: Timing-based memory accesses.

Use Cases: The preferred model for detailed microarchitectural studies, including research

on instruction scheduling, branch prediction, cache coherence protocols, and other

performance-critical aspects of modern CPUs.

Limitations: The high level of detail makes it the slowest of the three models. Its complexity

also presents a steeper learning curve for configuration and analysis.

Quantitative Performance Comparison
To illustrate the performance trade-offs between the CPU models, the following table

summarizes typical results for simulation speed and simulated performance across a selection

of benchmarks. The data presented here is illustrative and based on trends observed in various

studies. Actual results will vary based on the specific benchmark, system configuration, and

host machine.
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CPU Model
Simulation Speed
(Instructions/Secon
d)

Simulated
Performance (IPC)

Cycles Per
Instruction (CPI)

AtomicSimpleCPU
Very High (e.g., > 1

MIPS)
High (often unrealistic) Low (often unrealistic)

TimingSimpleCPU
Moderate (e.g., 100-

500 KIPS)
Moderate Moderate

O3CPU
Low (e.g., 10-100

KIPS)
Realistic Realistic

Table 1: Illustrative Performance Comparison of gem5 CPU Models.

O3CPU Microarchitectural Parameters
The O3CPU model is highly configurable, allowing researchers to model a wide range of out-of-

order processor designs. The table below lists some of the key parameters that can be

adjusted in the gem5 configuration scripts.
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Parameter Description Default Value (Typical)

fetchWidth
Number of instructions fetched

per cycle.
8

decodeWidth
Number of instructions

decoded per cycle.
8

renameWidth
Number of instructions

renamed per cycle.
8

issueWidth
Number of instructions issued

to functional units per cycle.
8

commitWidth
Number of instructions

committed per cycle.
8

numROBEntries
Number of entries in the

Reorder Buffer.
192

numIQEntries

Number of entries in the

Instruction Queue (Issue

Queue).

64

numPhysIntRegs
Number of physical integer

registers.
256

numPhysFloatRegs
Number of physical floating-

point registers.
256

branchPred
The branch predictor to use

(e.g., TournamentBP).
TournamentBP

Table 2: Key Microarchitectural Parameters of the O3CPU Model.

Experimental Protocols
This section provides a detailed methodology for conducting a comparative study of the three

CPU models in gem5 using the SPEC CPU® 2017 benchmark suite in Full System (FS) mode.

This protocol is based on established practices for running SPEC benchmarks in gem5.[4]
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Prerequisites
gem5 Installation: A working installation of gem5, compiled for the desired instruction set

architecture (e.g., X86 or ARM).

SPEC CPU 2017 Benchmark Suite: A licensed copy of the SPEC CPU 2017 benchmark

suite.

Disk Image and Kernel: A pre-compiled disk image containing the SPEC benchmarks and a

compatible Linux kernel. Resources for creating these are available through the gem5

project.

Configuration Script
The following Python script (spec_cpu_comparison.py) provides a basic framework for running

a SPEC benchmark with a chosen CPU model.

Running the Simulation
Compile the Configuration: Ensure the Python script is in a directory accessible by gem5.

Execute the Simulation: Run the simulation from the gem5 directory using the following

command structure. The --cpu-type flag in the configuration script will determine which CPU

model is used.

Collect and Analyze Results: After the simulation completes, the statistics will be available in

the m5out/stats.txt file. Key metrics to analyze include sim_seconds (simulation time),

system.cpu.ipc (Instructions Per Cycle), and system.cpu.cpi (Cycles Per Instruction).

Visualizing CPU Model Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows of

the AtomicSimpleCPU, TimingSimpleCPU, and O3CPU models, as well as the experimental

workflow.

AtomicSimpleCPU Workflow
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AtomicSimpleCPU instruction processing flow.

TimingSimpleCPU Workflow
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TimingSimpleCPU instruction processing flow with memory stall.

O3CPU Pipeline Workflow
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High-level pipeline stages of the O3CPU model.

Experimental Workflow
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Workflow for comparing CPU models in gem5.

Conclusion
Choosing the right CPU model in gem5 is a critical decision that balances simulation speed

and accuracy. The AtomicSimpleCPU offers the fastest simulation times, making it ideal for
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functional verification and rapid exploration. The TimingSimpleCPU provides a middle ground

by incorporating realistic memory timing, suitable for studies where memory performance is

key. For the highest fidelity and detailed microarchitectural analysis, the O3CPU is the model of

choice, despite its slower simulation speed.

For researchers, scientists, and drug development professionals, this guide provides the

foundational knowledge to make informed decisions about which CPU model best suits their

research objectives. By understanding the architectural nuances, performance trade-offs, and

experimental methodologies, you can effectively leverage the power of gem5 for your

computational research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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